N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide

• IUPAC Name: N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide
• InChI: InChI=1S/C15H13N3O2/c1-10-6-5-8-12(16-10)14(19)18(2)15-17-11-7-3-4-9-13(11)20-15/h3-9H,1-2H3
• InChI Key: WVVLHMSEXHDVKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)N(C)C2=NC3=CC=CC=C3O2
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds called nicotinic acetylcholine receptor agonists, which have been shown to have a wide range of effects on the central nervous system.

Mechanism of Action

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide acts as an agonist at the nicotinic acetylcholine receptor, which is a type of receptor found in the central nervous system. By binding to this receptor, N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide can increase the release of neurotransmitters such as dopamine and acetylcholine, which are involved in a wide range of physiological processes.
Biochemical and Physiological Effects:
N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide has been shown to have a wide range of biochemical and physiological effects, including improving cognitive function, reducing inflammation, and reducing pain. It has also been shown to have potential as a treatment for addiction and as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide for lab experiments is its high potency and specificity for the nicotinic acetylcholine receptor. However, it can be difficult to work with due to its low solubility in water and other common solvents. Additionally, it can be expensive to synthesize and purify.

Future Directions

There are many potential future directions for research on N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide, including exploring its potential as a treatment for various neurological disorders, investigating its anti-inflammatory and pain-relieving properties, and developing new methods for synthesizing and purifying the compound. Additionally, further studies are needed to better understand the mechanism of action of N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide and its potential side effects.

Synthesis Methods

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2-aminonicotinic acid with 2-chlorobenzoxazole in the presence of a base such as sodium hydroxide. The resulting product can be purified using standard techniques such as recrystallization or chromatography.

Scientific Research Applications

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-2-carboxamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). It has also been shown to have potential as an anti-inflammatory agent and as a treatment for pain.